Cas no 196599-71-0 (2-Propyn-1-ol, 3-(4-ethoxyphenyl)-)

2-Propyn-1-ol, 3-(4-ethoxyphenyl)- is a specialized organic compound featuring both an ethoxyphenyl and a propargyl alcohol functional group. This structure lends itself to applications in synthetic chemistry, particularly as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of the ethoxy group enhances solubility in organic solvents, while the propargyl alcohol moiety offers reactivity for click chemistry, cross-coupling, and polymerization reactions. Its well-defined molecular architecture ensures consistent performance in multi-step syntheses, making it valuable for research and industrial processes requiring precise functionalization. The compound is typically handled under controlled conditions due to its reactivity.
2-Propyn-1-ol, 3-(4-ethoxyphenyl)- structure
196599-71-0 structure
Product Name:2-Propyn-1-ol, 3-(4-ethoxyphenyl)-
CAS No:196599-71-0
MF:C11H12O2
MW:176.211783409119
MDL:MFCD12155643
CID:3869210
PubChem ID:60801095
Update Time:2025-06-08

2-Propyn-1-ol, 3-(4-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-ol, 3-(4-ethoxyphenyl)-
    • 3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol
    • MFCD12155643
    • 196599-71-0
    • starbld0042085
    • 3-(4-ethoxyphenyl)prop-2-yn-1-ol
    • 3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol, 97%
    • MDL： MFCD12155643
    • Inchi： 1S/C11H12O2/c1-2-13-11-7-5-10(6-8-11)4-3-9-12/h5-8,12H,2,9H2,1H3
    • InChI Key： PMHDWRWRUYWRCT-UHFFFAOYSA-N
    • SMILES： C(O)C#CC1=CC=C(OCC)C=C1

Computed Properties

  • Exact Mass: 176.083729621Da
  • Monoisotopic Mass: 176.083729621Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.5Ų

2-Propyn-1-ol, 3-(4-ethoxyphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB570575-1 g
3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol, 97%; .
 196599-71-0 97%
1g
 €1,338.30 2023-07-11
abcr
AB570575-1g
3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol, 97%; .
 196599-71-0 97%
1g
 €1285.20 2025-04-20
A2B Chem LLC
BA19755-1g
3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol
 196599-71-0 97%
1g
 $993.00 2024-04-20
A2B Chem LLC
BA19755-5g
3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol
 196599-71-0 97%
5g
 $2523.00 2024-04-20

2-Propyn-1-ol, 3-(4-ethoxyphenyl)- Suppliers

Amadis Chemical Company Limited
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(CAS:196599-71-0)2-Propyn-1-ol, 3-(4-ethoxyphenyl)-
Order Number:A1142768
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:55
Price ($):793.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:196599-71-0)2-Propyn-1-ol, 3-(4-ethoxyphenyl)-
A1142768
Purity:99%
Quantity:1g
Price ($):793.0
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